Cas no 827-81-6 (benzo1,3dioxole-2-carboxylic acid)

827-81-6 structure
Product name:benzo1,3dioxole-2-carboxylic acid
benzo1,3dioxole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,3]dioxole-2-carboxylic acid
- J-519692
- 2-Bromo-2,3,3,3-tetrafluoropropanoylbromide
- Benzo[d][1,3]dioxole-2-carboxylic acid
- 1,3-benzodioxole-2-carboxylic acid
- Benzo[d][1,3]dioxole-2-carboxylicacid
- HMS1698L11
- MFCD03901112
- 827-81-6
- 2H-1,3-benzodioxole-2-carboxylic acid
- NCGC00336901-01
- AKOS004123059
- BB 0255042
- FT-0677665
- SCHEMBL2547829
- VS-09658
- CS-0314531
- AB01329909-02
- DTXSID60424586
- BBL030174
- STK500363
- ALBB-005433
- benzo1,3dioxole-2-carboxylic acid
-
- MDL: MFCD03901112
- Inchi: InChI=1S/C8H6O4/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,8H,(H,9,10)
- InChI Key: ZGIAUZUZNFRBGN-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)OC(C(=O)O)O2
Computed Properties
- Exact Mass: 166.02660867g/mol
- Monoisotopic Mass: 166.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 332.8±31.0 °C at 760 mmHg
- Flash Point: 143.5±18.3 °C
- Refractive Index: 1.598
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
benzo1,3dioxole-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
benzo1,3dioxole-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB405751-500 mg |
1,3-Benzodioxole-2-carboxylic acid; 95% |
827-81-6 | 500mg |
€205.60 | 2023-04-25 | ||
TRC | B410623-5mg |
benzo[1,3]dioxole-2-carboxylic acid |
827-81-6 | 5mg |
$ 50.00 | 2022-06-07 | ||
abcr | AB405751-5 g |
1,3-Benzodioxole-2-carboxylic acid; 95% |
827-81-6 | 5g |
€656.50 | 2023-04-25 | ||
Alichem | A159001813-5g |
Benzo[d][1,3]dioxole-2-carboxylic acid |
827-81-6 | 95% | 5g |
$696.57 | 2023-09-01 | |
A2B Chem LLC | AH50258-1g |
1,3-Benzodioxole-2-carboxylic acid |
827-81-6 | >95% | 1g |
$439.00 | 2023-12-30 | |
A2B Chem LLC | AH50258-5g |
1,3-Benzodioxole-2-carboxylic acid |
827-81-6 | >95% | 5g |
$787.00 | 2023-12-30 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385201-250mg |
Benzo[d][1,3]dioxole-2-carboxylic acid |
827-81-6 | 95+% | 250mg |
¥1148.00 | 2024-07-28 | |
Crysdot LLC | CD11050561-5g |
Benzo[d][1,3]dioxole-2-carboxylic acid |
827-81-6 | 95+% | 5g |
$645 | 2024-07-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385201-1g |
Benzo[d][1,3]dioxole-2-carboxylic acid |
827-81-6 | 95+% | 1g |
¥2872.00 | 2024-07-28 | |
A2B Chem LLC | AH50258-250mg |
1,3-Benzodioxole-2-carboxylic acid |
827-81-6 | 95% | 250mg |
$271.00 | 2024-04-19 |
benzo1,3dioxole-2-carboxylic acid Related Literature
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:827-81-6)benzo1,3dioxole-2-carboxylic acid

Purity:99%
Quantity:5g
Price ($):895.0